Cas no 2248350-17-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylate
• CAS No: 2248350-17-4
• MF: C₁₉H₁₂N₂O₅S
• MW: 380.373983383179
• CID: 5945353
• PubChem ID: 165758365
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylate
• EN300-6520706
• 2248350-17-4

• Inchi： 1S/C19H12N2O5S/c1-25-15-9-5-4-8-13(15)16-20-14(10-27-16)19(24)26-21-17(22)11-6-2-3-7-12(11)18(21)23/h2-10H,1H3
• InChI Key： ZGSXZTVQEZOQKF-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=C1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 380.04669266g/mol
• Monoisotopic Mass: 380.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylate (CAS No. 2248350-17-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylate (CAS No. 2248350-17-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex architecture, featuring a 1,3-dioxoisoindoline core coupled with a 2-(2-methoxyphenyl)thiazole-4-carboxylate moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylate has surged, driven by advancements in drug discovery and material science. This compound's thiazole and isoindoline fragments are known for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. As such, it aligns with current trends in precision medicine and targeted therapy development.

The synthesis of CAS No. 2248350-17-4 involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling or condensation methodologies. Its methoxyphenyl-thiazole segment contributes to enhanced solubility and bioavailability, addressing a common challenge in small-molecule drug design. These characteristics have made it a subject of patents and peer-reviewed studies, particularly in the context of kinase inhibition and enzyme modulation.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylate exemplifies the growing intersection between synthetic chemistry and computational modeling. Researchers frequently utilize QSAR (Quantitative Structure-Activity Relationship) studies to predict its interactions with biological systems, reflecting the broader shift toward AI-driven molecular design. This approach has been instrumental in optimizing its derivatives for improved efficacy and reduced toxicity.

Environmental and regulatory considerations for CAS No. 2248350-17-4 are also critical discussion points. While not classified as hazardous, its degradation pathways and ecotoxicological profile are under investigation to ensure compliance with green chemistry principles. Such evaluations resonate with the global push for sustainable chemical production, a topic frequently searched in academic and industrial databases.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylate represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to material engineering—highlight its versatility. As research continues to uncover new functionalities, this compound is poised to remain at the forefront of scientific inquiry, answering pressing questions about molecular optimization and therapeutic potential.